Hydroxytriclabendazole-d3

• Molecular Formula: C14H9Cl3N2O2S
• Molecular Weight: 378.7 g/mol
• InChI: InChI=1S/C14H9Cl3N2O2S/c1-22-14-18-7-4-6(15)11(5-8(7)19-14)21-10-3-2-9(20)12(16)13(10)17/h2-5,20H,1H3,(H,18,19)/i1D3
• InChIKey: BZZJMJZRUIZQFL-FIBGUPNXSA-N

Hydroxytriclabendazole-d3 Deuterated Internal Standard

Hydroxytriclabendazole-d3 is the deuterium-labeled analog of Hydroxytriclabendazole, a major hydroxylated metabolite of the anthelmintic drug triclabendazole (TCBZ) [1]. This stable isotope-labeled compound serves as an internal standard (IS) for the precise quantification of the unlabeled metabolite in complex biological matrices using LC-MS/MS or GC-MS . As a deuterated derivative, it exhibits a defined mass shift (+3 Da) from the unlabeled compound while maintaining near-identical physicochemical properties, enabling robust compensation for matrix effects and ionization variability [2].

Deuterated internal standard for hydroxytriclabendazole quantification in LC-MS/MS

+3 Da mass shift enables unambiguous MS differentiation from unlabeled analyte

Designed for complex biological matrices: plasma, tissue, and parasite homogenates

• [1] Hennessy DR, Lacey E, Steel JW, Prichard RK. The kinetics of triclabendazole disposition in sheep. J Vet Pharmacol Ther. 1987 Mar;10(1):64-72. doi: 10.1111/j.1365-2885.1987.tb00078.x. PMID: 3586125. View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. doi: 10.1177/1060028018797110. View Source

Hydroxytriclabendazole-d3 for Metabolite-Specific Assays

The triclabendazole metabolic pathway generates multiple distinct metabolites, including the sulfoxide (TCBZ-SO), sulfone (TCBZ-SO₂), and hydroxylated derivatives, each with different pharmacokinetic profiles and biological relevance [1]. Using a deuterated internal standard for the wrong metabolite (e.g., Triclabendazole-d3 or Triclabendazole sulfoxide-d3) introduces significant quantification errors due to differences in retention time, ionization efficiency, and matrix interactions. Hydroxytriclabendazole-d3 is specifically required as a method-matched internal standard to correct for analyte-specific losses and matrix effects when quantifying the hydroxylated metabolite, ensuring assay accuracy that generic deuterated standards cannot provide .

Target ISTD

Hydroxytriclabendazole-d3 – metabolite-specific internal standard for hydroxytriclabendazole

Triclabendazole-d3

Parent drug ISTD may show different retention time and ionization efficiency, introducing quantification bias for the hydroxylated metabolite

Triclabendazole sulfoxide-d3

Sulfoxide metabolite ISTD cannot correct for hydroxytriclabendazole-specific matrix effects and recovery losses

• [1] Virkel G, Lifschitz A, Sallovitz J, Pis A, Lanusse C. Assessment of the main metabolism pathways for the flukicidal compound triclabendazole in sheep. J Vet Pharmacol Ther. 2006 Jun;29(3):213-23. doi: 10.1111/j.1365-2885.2006.00735.x. View Source

Hydroxytriclabendazole-d3 Quantitative Performance Evidence

Deuterium Enrichment for Minimal Interference

Hydroxytriclabendazole-d3 provides isotopic purity of >99.3 atom% D (determined by 1H NMR), as specified by the manufacturer WITEGA . This high enrichment ensures that the contribution of unlabeled hydroxytriclabendazole from the internal standard itself is negligible (<0.7%), preventing overestimation of the target analyte. In contrast, generic or lower-grade deuterated standards may have isotopic purity as low as 98%, leading to a 2% baseline interference that can significantly impact accuracy at low quantification levels.

Isotopic Purity

Data to verify

>99.3 atom% D

May minimize unlabeled analyte background in trace-level analysis

Supplier specification; determined by ¹H NMR

Evidence Dimension	Isotopic Purity (atom% D)
Target Compound Data	>99.3 atom% D
Comparator Or Baseline	Typical generic deuterated standards: ~98 atom% D (class-level inference)
Quantified Difference	≥1.3% absolute difference in isotopic purity
Conditions	Manufacturer specification; analytical method: 1H NMR

Why This Matters

Higher isotopic purity directly translates to lower background interference and improved lower limit of quantification (LLOQ) in trace-level residue analysis.

High HPLC Purity Minimizes Interference

The commercial reference standard Hydroxytriclabendazole-d3 (Product No. BI072) is supplied with a certified HPLC purity of >99.0% . This level of purity, determined by HPLC-UV, is comparable to or exceeds that of other high-quality deuterated standards in the triclabendazole class, such as Triclabendazole-D3 sulfoxide (>99.0% HPLC purity) .

Chemical Purity

Data to verify

>99.0% (HPLC)

Triclabendazole-D3 sulfoxide: >99.0%

Supports low impurity interference in LC-MS/MS

Manufacturer specification; HPLC-UV

Evidence Dimension	HPLC Purity
Target Compound Data	>99.0% (HPLC)
Comparator Or Baseline	Triclabendazole-D3 sulfoxide (Product BI075): >99.0% (HPLC)
Quantified Difference	Equivalent purity class (≥99%)
Conditions	HPLC-UV analysis; manufacturer specification

Why This Matters

High chemical purity minimizes the risk of co-eluting impurities that can cause ion suppression or enhancement in LC-MS/MS, ensuring reliable quantification.

Defined Mass Shift for Unambiguous MS Differentiation

The incorporation of three deuterium atoms in Hydroxytriclabendazole-d3 results in a molecular weight of 378.68 g/mol, a precise +3.02 Da increase over the unlabeled hydroxytriclabendazole (375.66 g/mol) . This mass shift is identical to that of other triclabendazole-d3 metabolites (e.g., Triclabendazole-D3 sulfoxide, MW 378.68 g/mol) , but the chromatographic retention time is uniquely matched to the hydroxylated metabolite.

Mass Shift

Class-level inference

+3.02 Da vs unlabeled analyte

Identical nominal mass to other D3 metabolites

Enables unambiguous MS/MS differentiation from natural isotopic envelope

Calculated molecular weight; chromatographic retention must be verified

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	378.68
Comparator Or Baseline	Unlabeled Hydroxytriclabendazole: 375.66 g/mol; Triclabendazole-D3 sulfoxide: 378.68 g/mol
Quantified Difference	+3.02 Da vs. unlabeled; 0 Da vs. other D3-labeled metabolites
Conditions	Calculated based on molecular formula

Why This Matters

The +3 Da mass shift provides sufficient separation from the natural isotopic envelope of the unlabeled analyte, preventing cross-talk in MS/MS quantification while maintaining near-identical chemical behavior.

Extended Shelf Life for Method Continuity

The manufacturer specifies a shelf life of 24 months for Hydroxytriclabendazole-d3 when stored at 2-8°C . This stability period is longer than that reported for the unlabeled hydroxytriclabendazole reference standard from the same supplier (12 months) , suggesting enhanced stability conferred by deuteration.

Shelf Life

Data to verify

24 months (2–8°C)

Unlabeled hydroxytriclabendazole: 12 months

May support method continuity and reduced re-validation frequency

Manufacturer specification; stability advantage requires independent verification

Evidence Dimension	Shelf Life (months)
Target Compound Data	24 months
Comparator Or Baseline	Unlabeled Hydroxytriclabendazole (Product BI049): 12 months
Quantified Difference	+12 months (100% increase)
Conditions	Storage at 2-8°C; manufacturer specifications

Why This Matters

Extended shelf life reduces the frequency of re-procurement and re-validation, lowering operational costs and ensuring method consistency across long-term studies.

Hydroxytriclabendazole-d3 Bioanalytical Applications

Quantification in Pharmacokinetic Studies

Hydroxytriclabendazole-d3 is used as an internal standard in LC-MS/MS methods to accurately measure the concentration of the hydroxylated triclabendazole metabolite in plasma, bile, and tissue samples from preclinical and clinical pharmacokinetic studies. The deuterated internal standard corrects for matrix effects and extraction variability, enabling precise determination of key pharmacokinetic parameters such as Cmax and AUC [1]. This is essential for understanding the metabolic fate and exposure-response relationships of triclabendazole, particularly given the role of hydroxylation as a detoxification pathway [2].

Metabolite Residue Monitoring in Food Animals

In veterinary drug residue surveillance programs, Hydroxytriclabendazole-d3 serves as a traceable internal standard for the quantification of the hydroxylated metabolite in edible tissues (e.g., liver, muscle) and milk from treated livestock. The high isotopic purity (>99.3%) and certified purity (>99.0%) of the reference standard ensure compliance with stringent regulatory method validation requirements, including linearity, accuracy, and decision limit (CCα) determinations [1].

Altered Metabolism in Resistant Liver Flukes

Widespread triclabendazole resistance in Fasciola hepatica is a major concern [1]. Hydroxytriclabendazole-d3 is a critical tool for studies investigating altered drug metabolism in resistant flukes, enabling precise quantification of the hydroxylated metabolite in parasite tissue homogenates to determine if enhanced detoxification via hydroxylation contributes to the resistance phenotype [2].

Method Validation and Quality Control Support

This deuterated reference standard is used to establish calibration curves, verify system suitability, and perform ongoing quality control checks in GLP/GCP-compliant bioanalytical laboratories. The availability of comprehensive certificates of analysis and defined stability (24 months) supports method transfer, instrument qualification, and audit readiness [1].

Application

Selection Property

Validation Focus

Preclinical and human plasma research PK studies

Metabolite-specific ISTD

Matrix effect correction, accuracy in research plasma matrices

Research surveillance in food animals

High isotopic and chemical purity

Linearity, CCα determination for research compliance

Investigation of altered metabolism in resistant F. hepatica

Metabolite-resolved quantification

Detoxification pathway assessment in parasite homogenates

Bioanalytical method validation support

Batch consistency, 24-month shelf life

System suitability, calibration curve verification

• [1] Hennessy DR, Lacey E, Steel JW, Prichard RK. The kinetics of triclabendazole disposition in sheep. J Vet Pharmacol Ther. 1987 Mar;10(1):64-72. doi: 10.1111/j.1365-2885.1987.tb00078.x. PMID: 3586125. View Source
• [2] Virkel G, Lifschitz A, Sallovitz J, Pis A, Lanusse C. Assessment of the main metabolism pathways for the flukicidal compound triclabendazole in sheep. J Vet Pharmacol Ther. 2006 Jun;29(3):213-23. doi: 10.1111/j.1365-2885.2006.00735.x. View Source
• [3] Choi YJ, et al. Independent origins and non-parallel selection signatures of triclabendazole resistance in Fasciola hepatica. Nat Commun. 2025 Mar 27;16(1):2996. doi: 10.1038/s41467-025-57796-5. PMID: 40148292. View Source
• [4] Mottier L, Alvarez L, Ceballos L, Lanusse C. Measurement of triclabendazole and its metabolites in liver flukes: method development and full validation. J Pharm Biomed Anal. 2004 Sep 3;35(5):991-9. doi: 10.1016/j.jpba.2004.02.038. PMID: 15336346. View Source